
But-2-ynedinitrile: A Technical Guide to its
Chemical and Physical Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: but-2-ynedinitrile

Cat. No.: B094463 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract
But-2-ynedinitrile, also known as dicyanoacetylene or carbon subnitride, is a highly reactive

linear molecule with the formula C₄N₂. Its unique electronic structure, characterized by a

carbon-carbon triple bond flanked by two electron-withdrawing nitrile groups, makes it a potent

reagent in organic synthesis and a subject of interest in astrochemistry and materials science.

This document provides a comprehensive overview of the chemical and physical properties of

but-2-ynedinitrile, detailed experimental protocols for its synthesis and purification, and an

exploration of its reactivity. Due to its nature as a small, highly reactive organic molecule, there

is no known direct interaction with biological signaling pathways, and as such, this guide will

focus on its chemical applications.

Chemical and Physical Properties
But-2-ynedinitrile is a colorless, volatile, and explosive liquid at room temperature.[1] Its high

endothermic heat of formation indicates its instability and potential to decompose energetically.

[2] The key physical and chemical properties are summarized in the tables below.

Table 1: Physical Properties of But-2-ynedinitrile
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Property Value Reference(s)

Appearance Colorless volatile liquid [2]

Odor Strong [2]

Molecular Formula C₄N₂ [2]

Molar Mass 76.06 g/mol [2]

Density 0.907 g/cm³ [2]

Melting Point 20.5 °C (293.6 K) [2]

Boiling Point 76.5 °C (349.6 K) [2]

Solubility Soluble in organic solvents [2]

Table 2: Chemical and Spectroscopic Identifiers
Identifier Value Reference(s)

IUPAC Name But-2-ynedinitrile [2]

Synonyms

Dicyanoacetylene, Carbon

subnitride,

Acetylenedicarbonitrile

[2]

CAS Number 1071-98-3 [2]

SMILES N#CC#CC#N [2]

InChI Key
ZEHZNAXXOOYTJM-

UHFFFAOYSA-N
[2]

Table 3: Thermodynamic and Safety Data
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Property Value Reference(s)

Std. Enthalpy of Formation

(ΔfH⦵₂₉₈)
+500.4 kJ/mol [2]

Main Hazards Very flammable, Explosive [2]

Combustion Flame

Temperature (in O₂)
5,260 K (4,990 °C) [2]

Table 4: Spectroscopic Data
Spectroscopy Observation Reference(s)

Infrared (IR)

Solid-phase has been detected

in the atmosphere of Titan.[2]

Features characteristic sharp

absorptions for C≡N and C≡C

bonds.[3]

[2][3]

13C NMR

The spectrum is simple due to

the molecule's high symmetry.

[3]

[3]

Microwave

No rotational microwave

spectrum due to its symmetry,

making detection in the

interstellar medium difficult.[2]

[2]

Mass Spectrometry
Data is available from the NIST

Chemistry WebBook.

Experimental Protocols
Synthesis of But-2-ynedinitrile via Dehydration of
Acetylene Dicarboxamide
This protocol is adapted from a procedure described in the literature for the synthesis of

dicyanoacetylene.[4]
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Materials:

Acetylene dicarboxamide

Phosphorus pentoxide (P₂O₅)

Anhydrous sulfolane

Mortar and pestle

Schlenk flask with a solids addition funnel

Secondary (detachable) vacuum trap

Heating mantle

Stir plate and stir bar

Procedure:

Add 125 mL of anhydrous sulfolane to a Schlenk flask equipped with a solids addition funnel,

a stir bar, and attached to a secondary vacuum trap.

In a mortar and pestle, thoroughly grind 1.960 g (17.49 mmol) of acetylene dicarboxamide

with 15.456 g (54.06 mmol) of P₂O₅ until a homogeneous mixture is obtained.

Transfer the solid mixture to the solids addition funnel.

Evacuate the apparatus and cool the vacuum trap to -196 °C using liquid nitrogen.

Heat the sulfolane to 110 °C with vigorous stirring.

Slowly add the solid mixture from the addition funnel to the heated sulfolane. The reaction

mixture will change color from colorless to yellow and then to red.

The product, but-2-ynedinitrile, will be collected in the cold vacuum trap.
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Synthesis Workflow

Precursor Preparation

Dehydration Reaction

Product Collection

Grind Acetylene Dicarboxamide
and P₂O₅

Slowly Add Solid Mixture

Assemble Schlenk Flask with
Sulfolane, Funnel, and Trap

Heat Sulfolane to 110°C

Collect But-2-ynedinitrile
in Cold TrapCool Vacuum Trap to -196°C
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Purification Workflow

Place Crude Product
in Sublimator

Assemble Apparatus

Evacuate System

Cool Cold Finger

Gently Heat

Product Sublimes and
Deposits on Finger

Cool to Room Temp
Under Vacuum

Vent and Collect
Purified Crystals
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Diels-Alder Reactivity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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